![molecular formula C11H6F4N4S B287481 6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B287481.png)
6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of 6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or proteins involved in inflammation, cancer, or microbial growth.
Biochemical and Physiological Effects:
The compound 6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity against a range of bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential therapeutic applications. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are many potential future directions for the study of 6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Some possible areas of research include:
1. Further studies on the mechanism of action of the compound to better understand its potential therapeutic applications.
2. The development of new drugs based on the chemical structure of 6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.
3. The investigation of the compound's potential toxicity and the development of methods to mitigate any adverse effects.
4. The exploration of the compound's potential applications in the treatment of other diseases, such as autoimmune disorders or neurodegenerative diseases.
5. The investigation of the compound's potential interactions with other drugs or compounds, to better understand its potential uses in combination therapies.
Conclusion:
In conclusion, 6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound for the development of new drugs. Its potential therapeutic applications, as well as its range of biochemical and physiological effects, make it an interesting candidate for further study. However, more research is needed to fully understand the mechanism of action and potential toxicity of the compound, as well as its potential uses in the treatment of various diseases.
Synthesis Methods
The synthesis of 6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-fluorobenzylamine with 2-chloro-1,3,4-thiadiazole-5-carbonyl chloride in the presence of triethylamine. This reaction leads to the formation of the intermediate compound, which is then treated with trifluoroacetic acid to yield the final product.
Scientific Research Applications
The compound 6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for the development of new drugs.
properties
Product Name |
6-[(2-Fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
---|---|
Molecular Formula |
C11H6F4N4S |
Molecular Weight |
302.25 g/mol |
IUPAC Name |
6-[(2-fluorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C11H6F4N4S/c12-7-4-2-1-3-6(7)5-8-18-19-9(11(13,14)15)16-17-10(19)20-8/h1-4H,5H2 |
InChI Key |
RDBFHUCUXMYCOG-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)CC2=NN3C(=NN=C3S2)C(F)(F)F)F |
Canonical SMILES |
C1=CC=C(C(=C1)CC2=NN3C(=NN=C3S2)C(F)(F)F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.